Cas no 2172109-55-4 (({2,4-dimethylpyrrolo1,2-apyrimidin-8-yl}methyl)(propyl)amine)

• Product Name: ({2,4-dimethylpyrrolo1,2-apyrimidin-8-yl}methyl)(propyl)amine
• CAS No: 2172109-55-4
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• CID: 6066721
• PubChem ID: 121330198
• Update Time: 2025-07-22

({2,4-dimethylpyrrolo1,2-apyrimidin-8-yl}methyl)(propyl)amine Chemical and Physical Properties

Names and Identifiers

• ({2,4-dimethylpyrrolo1,2-apyrimidin-8-yl}methyl)(propyl)amine
• SCHEMBL17743106
• EN300-1591641
• ({2,4-dimethylpyrrolo[1,2-a]pyrimidin-8-yl}methyl)(propyl)amine
• 2172109-55-4

• Inchi： 1S/C13H19N3/c1-4-6-14-9-12-5-7-16-11(3)8-10(2)15-13(12)16/h5,7-8,14H,4,6,9H2,1-3H3
• InChI Key： NCSZAGVLUCRNEQ-UHFFFAOYSA-N
• SMILES： N12C=CC(CNCCC)=C1N=C(C)C=C2C

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3Ų

Additional information on ({2,4-dimethylpyrrolo1,2-apyrimidin-8-yl}methyl)(propyl)amine

Research Brief on ({2,4-dimethylpyrrolo[1,2-a]pyrimidin-8-yl}methyl)(propyl)amine (CAS: 2172109-55-4): Recent Advances and Applications

The compound ({2,4-dimethylpyrrolo[1,2-a]pyrimidin-8-yl}methyl)(propyl)amine (CAS: 2172109-55-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological disorders and cancer. The pyrrolopyrimidine core of the molecule is known to interact with various kinase targets, making it a promising scaffold for the development of kinase inhibitors. Researchers have explored its efficacy in preclinical models, demonstrating notable activity against certain cancer cell lines and neurodegenerative disease models.

One of the key advancements in the study of this compound is the optimization of its synthetic route. A recent publication in the Journal of Medicinal Chemistry detailed a scalable and efficient synthesis of ({2,4-dimethylpyrrolo[1,2-a]pyrimidin-8-yl}methyl)(propyl)amine, which has facilitated further pharmacological evaluations. The improved synthetic methodology has also enabled the production of derivatives with enhanced potency and selectivity.

In vitro and in vivo studies have provided insights into the compound's mechanism of action. For instance, it has been shown to inhibit the activity of specific protein kinases involved in cell proliferation and survival, suggesting its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for treating central nervous system disorders, such as Alzheimer's disease and Parkinson's disease.

Despite these promising findings, challenges remain in the development of ({2,4-dimethylpyrrolo[1,2-a]pyrimidin-8-yl}methyl)(propyl)amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to improve these properties while maintaining the compound's biological activity.

In conclusion, ({2,4-dimethylpyrrolo[1,2-a]pyrimidin-8-yl}methyl)(propyl)amine represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and discovering new therapeutic interventions. Continued research and collaboration across disciplines will be essential to unlock its full potential.